2-Fluoro-3,4-diiodo-6-(pyrrolidin-1-yl)pyridine
Overview
Description
2-Fluoro-3,4-diiodo-6-(pyrrolidin-1-yl)pyridine (FDIP) is a synthetic organic molecule that is used in a variety of scientific research applications. It is a versatile compound that has been used in the synthesis of other molecules and in the study of biochemical and physiological effects. FDIP has a wide range of potential applications in scientific research, and its properties make it a useful tool for laboratory experimentation.
Scientific Research Applications
Fluorescent Chemosensor Development
A study by Maity et al. (2018) developed new fluorophores based on 2H-pyrrolo[3,4-c]pyridine-1,3,6(5H)-trione, which showed selective sensitivity to Fe3+/Fe2+ cations. This moiety was used as a turn-off chemosensor for these cations and was applied in imaging Fe3+ in living HepG2 cells (Maity et al., 2018).
Coordination Chemistry and Ligand Synthesis
Halcrow (2005) reviewed the synthesis and complex chemistry of derivatives of 2,6-di(pyrazol-1-yl)pyridine and 2,6-di(pyrazol-3-yl)pyridine, highlighting their applications in luminescent lanthanide compounds for biological sensing and iron complexes with unusual thermal and photochemical spin-state transitions (Halcrow, 2005).
Docking and QSAR Studies for Kinase Inhibitors
Caballero et al. (2011) conducted docking and QSAR studies on derivatives of 3-fluoro-4-(pyrrolo[2,1-f][1,2,4]triazin-4-yloxy)aniline, analyzing their molecular features contributing to high inhibitory activity as c-Met kinase inhibitors. This research provided insights into the biological activities and potential applications of these compounds (Caballero et al., 2011).
Synthesis of Pharmaceutical Intermediates
Wang et al. (2006) described the synthesis of a key pharmaceutical intermediate, 2-[(1H-pyrrolo[2,3-b]pyridine-4-yl)methylamino]-5-fluoronicotinic acid, demonstrating the importance of such compounds in pharmaceutical development (Wang et al., 2006).
PET Tracer Development for nAChR Studies
Ding et al. (2000) synthesized 6-[18F]fluoro-3-(2(S)-azetidinylmethoxy)pyridine as a PET tracer for nicotinic acetylcholine receptors. This study highlighted the potential of fluorinated pyridine derivatives in neuroimaging and receptor studies (Ding et al., 2000).
Mechanism of Action
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. For 2-Fluoro-3,4-diiodo-6-(pyrrolidin-1-yl)pyridine, it is recommended to store the compound at room temperature in an inert atmosphere . More detailed studies are needed to fully understand how various environmental factors influence the compound’s action .
properties
IUPAC Name |
2-fluoro-3,4-diiodo-6-pyrrolidin-1-ylpyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9FI2N2/c10-9-8(12)6(11)5-7(13-9)14-3-1-2-4-14/h5H,1-4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YEFDZAFDZLXQMO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=NC(=C(C(=C2)I)I)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9FI2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20673614 |
Source
|
| Record name | 2-Fluoro-3,4-diiodo-6-(pyrrolidin-1-yl)pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20673614 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
417.99 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1228665-88-0 |
Source
|
| Record name | 2-Fluoro-3,4-diiodo-6-(pyrrolidin-1-yl)pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20673614 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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